Cas no 342036-77-5 ((2S)-2-amino-3-(piperidin-4-yl)propanoic acid)

(2S)-2-amino-3-(piperidin-4-yl)propanoic acid structure
342036-77-5 structure
Product Name:(2S)-2-amino-3-(piperidin-4-yl)propanoic acid
CAS No:342036-77-5
MF:C8H16N2O2
MW:172.224842071533
CID:918835
PubChem ID:40427065
Update Time:2025-04-19

(2S)-2-amino-3-(piperidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-PIPERIDINYL) ALANINE
    • (2S)-2-amino-3-(piperidin-4-yl)propanoic acid
    • 3-(Piperidin-4-yl)-alanine
    • 342036-77-5
    • AB21194
    • 109339-30-2
    • (2R)-2-amino-3-(4-piperidyl)propanoic acid
    • (2S)-2-amino-3-(4-piperidyl)propanoic acid
    • AKOS006371952
    • EN300-6443831
    • 1923070-44-3
    • CS-0450921
    • 2-AMINO-3-(PIPERIDIN-4-YL)PROPANOIC ACID
    • 2-AMINO-3-(PIPERIDIN-4-YL)PROPANOICACID
    • SCHEMBL160000
    • Inchi: 1S/C8H16N2O2/c9-7(8(11)12)5-6-1-3-10-4-2-6/h6-7,10H,1-5,9H2,(H,11,12)/t7-/m0/s1
    • InChI Key: VVDNQYDGDFYGMM-ZETCQYMHSA-N
    • SMILES: OC([C@H](CC1CCNCC1)N)=O

Computed Properties

  • Exact Mass: 172.12100
  • Monoisotopic Mass: 172.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 75.35000
  • LogP: 0.81710

(2S)-2-amino-3-(piperidin-4-yl)propanoic acid Pricemore >>

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